

Application Notes & Protocols: Development of Antifungal Agents from Bromothiazole Precursors

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (5-Bromothiazol-4-yl)methanol

CAS No.: 912639-68-0

Cat. No.: B1444420

[Get Quote](#)

Introduction: The Rationale for Bromothiazole Scaffolds in Antifungal Drug Discovery

The ever-present threat of invasive fungal infections, compounded by the rise of antifungal resistance, necessitates the exploration of novel chemical scaffolds for drug development. Among the heterocyclic compounds, the thiazole ring is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1][2] Bromothiazoles, in particular, serve as versatile and highly reactive precursors for the synthesis of a diverse library of derivatives. Their utility stems from the strategic placement of the bromine atom, which can be readily displaced or participate in cross-coupling reactions, allowing for systematic structural modifications. This adaptability is crucial for optimizing antifungal potency, selectivity, and pharmacokinetic properties.


The primary mechanism of action for many thiazole-based antifungals is analogous to that of established azole drugs like fluconazole. They target the fungal cytochrome P450 enzyme, lanosterol 14 α -demethylase (CYP51), which is essential for the biosynthesis of ergosterol, a

vital component of the fungal cell membrane.[3][4] Inhibition of this enzyme disrupts membrane integrity, leading to fungal cell death.[3] This guide provides a comprehensive framework for researchers, from the initial synthesis of bromothiazole-derived candidates to their preclinical evaluation, emphasizing the causality behind experimental choices and ensuring a robust, self-validating workflow.

I. Synthesis of Bromothiazole-Derived Antifungal Candidates

The foundational step in this discovery pipeline is the chemical synthesis of a library of compounds. The Hantzsch thiazole synthesis is a classic and efficient method for creating the core thiazole ring, often starting from an α -haloketone and a thioamide.[5][6][7] By utilizing brominated starting materials, such as 2-bromoacetophenone, and various thioamides, a diverse set of 2-aminothiazole precursors can be generated.[5] Further derivatization of the 2-amino group or other positions on the thiazole ring allows for extensive exploration of the chemical space.

Workflow for Synthesis and Screening of Bromothiazole Derivatives



[Click to download full resolution via product page](#)

Caption: High-level workflow for the development of antifungal agents from bromothiazole precursors.

Protocol 1: Synthesis of a 2-Amino-4-arylthiazole Derivative

This protocol is an adaptation of the Hantzsch thiazole synthesis.^{[5][7]}

Rationale: This one-pot reaction is highly efficient for generating the core thiazole scaffold. 2-Bromoacetophenone provides the backbone, and thiourea serves as the source of the nitrogen and sulfur atoms for the heterocyclic ring. Methanol is a suitable polar solvent, and the reaction is heated to overcome the activation energy for the cyclization steps. The final product is precipitated by neutralization, as the initial product forms as a hydrobromide salt which is more soluble in the reaction mixture.^[7]

Materials:

- 2-Bromoacetophenone
- Thiourea
- Methanol
- 5% Sodium Carbonate (Na_2CO_3) solution
- Deionized water
- Stir plate with heating capability
- 20 mL scintillation vial, stir bar
- Buchner funnel and side-arm flask

Procedure:

- In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).

- Add 5 mL of methanol and a magnetic stir bar.
- Heat the mixture with stirring on a hot plate set to approximately 100°C for 30 minutes. The solution should become clear.
- Remove the vial from the heat and allow it to cool to room temperature.
- Pour the reaction mixture into a 100 mL beaker containing 20 mL of 5% aqueous sodium carbonate solution. Swirl to mix. A precipitate should form.[5]
- Filter the mixture through a Buchner funnel.
- Wash the collected solid with deionized water.
- Allow the solid to air dry on a watch glass.
- Characterize the product using NMR, mass spectrometry, and determine the melting point to confirm its identity and purity.

II. In Vitro Evaluation of Antifungal Activity and Selectivity

Once a library of compounds is synthesized, the next critical phase is to assess their biological activity. This involves determining their potency against relevant fungal pathogens and their toxicity towards mammalian cells to establish a therapeutic window.

Protocol 2: Antifungal Susceptibility Testing via Broth Microdilution

Rationale: The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8] This protocol, based on the Clinical and Laboratory Standards Institute (CLSI) M27-A guidelines, provides a quantitative measure of the antifungal activity.[9] RPMI-1640 medium is used as it is a defined medium that supports the growth of most clinically relevant yeasts. The inoculum size is standardized to ensure reproducibility.

Materials:

- Synthesized bromothiazole compounds
- *Candida albicans* (e.g., ATCC 90028)
- RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS
- Sterile 96-well flat-bottom plates
- Spectrophotometer
- 35°C incubator

Procedure:

- **Compound Preparation:** Dissolve the synthesized compounds in dimethyl sulfoxide (DMSO) to create high-concentration stock solutions (e.g., 10 mg/mL). Prepare serial two-fold dilutions in RPMI-1640 medium in a 96-well plate. The final concentration range should typically span from 256 µg/mL to 0.5 µg/mL. Ensure the final DMSO concentration is ≤1% to avoid solvent toxicity.
- **Inoculum Preparation:** Culture *C. albicans* on Sabouraud Dextrose Agar for 24 hours at 35°C. Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately $1-5 \times 10^6$ CFU/mL). Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of $0.5-2.5 \times 10^3$ CFU/mL.
- **Inoculation:** Add 100 µL of the fungal inoculum to each well of the 96-well plate containing 100 µL of the serially diluted compounds. Include a positive control (fungus in medium without compound) and a negative control (medium only).
- **Incubation:** Incubate the plates at 35°C for 24-48 hours.
- **MIC Determination:** The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of visible growth (typically ≥50% inhibition for azole-like compounds) compared to the positive control.[8]

Protocol 3: Mammalian Cell Cytotoxicity (MTT Assay)

Rationale: A crucial aspect of drug development is ensuring selective toxicity against the pathogen with minimal harm to the host.[10] The MTT assay is a colorimetric method for assessing cell viability. In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[11] The amount of formazan produced is proportional to the number of viable cells. This protocol is designed for a human liver cell line (HepG2) as the liver is a common site of drug metabolism and potential toxicity.

Materials:

- HepG2 cells (or other relevant mammalian cell line)
- Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
- Synthesized bromothiazole compounds
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
- DMSO or solubilization solution (e.g., 40% DMF, 16% SDS, 2% acetic acid)[12]
- Sterile 96-well plates
- 37°C, 5% CO₂ incubator
- Plate reader (570 nm)

Procedure:


- Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of approximately 1×10^4 cells per well in 100 μ L of DMEM with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to adhere.
- Compound Treatment: Prepare serial dilutions of the bromothiazole compounds in culture medium. Remove the old medium from the cells and add 100 μ L of the compound-containing medium to each well. Incubate for 24-48 hours.
- MTT Addition: Add 10 μ L of the 5 mg/mL MTT solution to each well.[13] Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

- Solubilization: Carefully remove the medium and add 100 μ L of DMSO or solubilization solution to each well to dissolve the formazan crystals.^[14] Mix thoroughly by pipetting.
- Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.
- Data Analysis: Calculate the concentration that inhibits 50% of cell viability (CC_{50}) from the dose-response curve. The Selectivity Index (SI) is then calculated as $SI = CC_{50} / MIC$. A higher SI value indicates greater selectivity for the fungal pathogen.

III. Elucidation of the Mechanism of Action

Understanding how a compound exerts its antifungal effect is vital for lead optimization. For thiazole derivatives, the primary hypothesized target is ergosterol biosynthesis. The following protocols are designed to validate this mechanism.

Ergosterol Biosynthesis Pathway and Thiazole Inhibition



[Click to download full resolution via product page](#)

Caption: Inhibition of the ergosterol biosynthesis pathway by bromothiazole derivatives.

Protocol 4: Quantification of Cellular Ergosterol

Rationale: This protocol directly tests the hypothesis that bromothiazole derivatives inhibit ergosterol synthesis. It involves saponification to break open the cells and hydrolyze esters, followed by extraction of non-saponifiable lipids (including sterols) with n-heptane. Ergosterol has a characteristic UV absorbance spectrum with four peaks, allowing for its quantification.[8] [15] A reduction in ergosterol content in treated cells compared to untreated controls provides strong evidence for the proposed mechanism of action.

Materials:

- *C. albicans* culture
- Sabouraud Dextrose Broth (SDB)
- Test compound
- 25% Alcoholic Potassium Hydroxide (KOH) solution
- n-Heptane
- Sterile distilled water
- 85°C water bath
- UV-Vis Spectrophotometer

Procedure:

- Culture and Treatment: Inoculate 50 mL of SDB with a single colony of *C. albicans*. Add the test compound at a concentration near its MIC (e.g., 1x MIC). Also, prepare a drug-free control culture. Incubate for 16 hours with shaking at 35°C.
- Cell Harvesting: Harvest the cells by centrifugation, wash once with sterile distilled water, and determine the net wet weight of the cell pellet.[\[15\]](#)
- Saponification: Resuspend the cell pellet in 3 mL of 25% alcoholic KOH. Vortex for 1 minute and incubate in an 85°C water bath for 1 hour to saponify the cellular lipids.[\[15\]](#)
- Sterol Extraction: After cooling to room temperature, add 1 mL of sterile water and 3 mL of n-heptane. Vortex vigorously for 3 minutes to extract the non-saponifiable lipids into the heptane layer.[\[8\]](#)
- Spectrophotometric Analysis: Transfer the upper heptane layer to a new tube. Dilute an aliquot of the extract in 100% ethanol and scan the absorbance from 240 nm to 300 nm.[\[15\]](#)

- Calculation: The presence of ergosterol will result in a characteristic four-peaked curve. The amount of ergosterol can be calculated from the absorbance values at 281.5 nm and 230 nm and expressed as a percentage of the cell wet weight.[8] A dose-dependent decrease in ergosterol content in treated samples confirms the inhibition of its synthesis.

IV. In Vivo Efficacy Assessment

Promising candidates with high in vitro potency and selectivity must be evaluated in an animal model of infection to assess their therapeutic potential.

Protocol 5: Neutropenic Mouse Model of Disseminated Candidiasis

Rationale: This model is widely used to evaluate the in vivo efficacy of antifungal agents.[16] [17] Immunosuppression with cyclophosphamide renders the mice susceptible to a disseminated *Candida* infection that mimics the condition in immunocompromised patients.[17] Efficacy is typically measured by the reduction of fungal burden in target organs (like the kidneys) and/or an increase in survival time.[16]

Materials:

- 6-week-old female BALB/c mice
- Cyclophosphamide
- *C. albicans* (virulent strain)
- Lead bromothiazole compound, formulated for injection (e.g., in a solution with DMSO and Tween 80)
- Sterile saline
- Sterile syringes and needles

Procedure:

- Immunosuppression: Induce neutropenia by administering cyclophosphamide intraperitoneally (e.g., 150 mg/kg) on days -4 and -1 before infection. This depletes the

neutrophil population, making the mice susceptible to systemic infection.

- Infection: Prepare an inoculum of *C. albicans* in sterile saline. On day 0, infect the mice via intravenous injection into the lateral tail vein with approximately 1×10^5 CFU of *C. albicans*.
[17]
- Treatment: Begin treatment 2 hours post-infection. Administer the lead compound at various doses (e.g., 1, 5, 20 mg/kg) via a suitable route (e.g., subcutaneous or intraperitoneal injection) once or twice daily for a defined period (e.g., 4-7 days). Include a vehicle control group and potentially a positive control group treated with a known antifungal like fluconazole.
- Efficacy Readouts:
 - Fungal Burden: On a specified day post-infection (e.g., day 4), euthanize a subset of mice from each group. Aseptically remove the kidneys, homogenize them in sterile saline, and perform serial dilutions for plating on Sabouraud Dextrose Agar. Count the colony-forming units (CFU) after incubation to determine the fungal burden per gram of tissue.[16]
 - Survival: Monitor a separate cohort of mice for survival for up to 21 days. Record daily mortality and plot Kaplan-Meier survival curves.
- Data Analysis: Compare the fungal burden and survival rates between the treated and vehicle control groups. A statistically significant reduction in fungal burden or increase in survival indicates in vivo efficacy.

V. Structure-Activity Relationship (SAR) Analysis

The data generated from the in vitro and in vivo experiments should be systematically analyzed to establish a structure-activity relationship (SAR). This involves correlating specific chemical modifications to the bromothiazole scaffold with changes in antifungal activity, cytotoxicity, and other properties.

Example SAR Table:

Compound ID	R ¹ Substitution (at C2-amino)	R ² Substitution (at C4-aryl)	MIC (µg/mL) vs. C. albicans	CC ₅₀ (µg/mL) vs. HepG2	Selectivity Index (SI)
BTZ-01	-H	-Phenyl	16	>128	>8
BTZ-02	-H	-4-Fluorophenyl	4	>128	>32
BTZ-03	-H	-2,4-Difluorophenyl	1	64	64
BTZ-04	-Methyl	-2,4-Difluorophenyl	8	96	12
BTZ-05	-H	-4-Nitrophenyl	32	32	1

Interpretation: From this hypothetical data, one could infer that:

- Electron-withdrawing groups (like fluorine) on the C4-phenyl ring enhance antifungal activity (compare BTZ-01 to BTZ-02 and BTZ-03).[\[18\]](#)
- A 2,4-difluoro substitution pattern is optimal for potency (BTZ-03).
- Substitution on the C2-amino group may be detrimental to activity (compare BTZ-03 to BTZ-04).
- Highly electron-withdrawing groups like a nitro group may increase general toxicity, leading to a poor selectivity index (BTZ-05).

This iterative process of synthesis, testing, and SAR analysis is fundamental to rationally designing and optimizing lead compounds with improved therapeutic potential.[\[19\]](#)

References

- MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration. (n.d.). Broad Institute. Retrieved from [\[Link\]](#)
- Rybak, J. M., et al. (2024). A secondary mechanism of action for triazole antifungals in *Aspergillus fumigatus* mediated by hmg1. Nature Communications. Retrieved from [\[Link\]](#)
- Nagel, K. M. (2024). Thiazole antifungals. Research Starters. EBSCO.
- Gora, C., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Molecules. Retrieved from [\[Link\]](#)
- Gora, C., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). National Institutes of Health. Retrieved from [\[Link\]](#)
- Ghannoum, M. A., et al. (2020). A Novel Immunocompetent Mouse Model for Testing Antifungal Drugs Against Invasive *Candida albicans* Infection. Frontiers in Microbiology. Retrieved from [\[Link\]](#)
- Singh, P., et al. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. Retrieved from [\[Link\]](#)
- Synthesis of 2-aminothiazole derivatives 3a–c from 2-bromothiazole (1) and amines 2a–c. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Thiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [\[Link\]](#)
- Couch, J. R., et al. (2017). Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods. The Journal of Organic Chemistry. Retrieved from [\[Link\]](#)
- MacCallum, D. M. (2012). Animal Models for Candidiasis. Current Protocols in Immunology. Retrieved from [\[Link\]](#)
- Gonzalez, J. M., et al. (2015). Demonstration of Therapeutic Equivalence of Fluconazole Generic Products in the Neutropenic Mouse Model of Disseminated Candidiasis. PLOS ONE. Retrieved from [\[Link\]](#)

- Hantzsch Thiazole Synthesis. (n.d.). Chem Help ASAP. Retrieved from [[Link](#)]
- Faty, R. M., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilicic Acid as Reusable Catalyst. *Molecules*. Retrieved from [[Link](#)]
- Chem Help ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Retrieved from [[Link](#)]
- Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [[Link](#)]
- Arthington-Skaggs, B. A., et al. (1999). Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of *Candida albicans*. *Journal of Clinical Microbiology*. Retrieved from [[Link](#)]
- Cell Viability Assays. (2013). Assay Guidance Manual. National Center for Biotechnology Information. Retrieved from [[Link](#)]
- Segal, E. (2018). Experimental In Vivo Models of Candidiasis. *Journal of Fungi*. Retrieved from [[Link](#)]
- Gomha, S. M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. *Molecules*. Retrieved from [[Link](#)]
- Turecka, K., et al. (2021). The newly synthesized thiazole derivatives as potential antifungal compounds against *Candida albicans*. *Scientific Reports*. Retrieved from [[Link](#)]
- Devgun, M., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. *International Journal of Pharmaceutical Education and Research*. Retrieved from [[Link](#)]
- Sparwasser, T., & Hube, B. (2021). Systemic Candidiasis in Mice: New Insights From an Old Model. *Frontiers in Immunology*. Retrieved from [[Link](#)]

- El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. *Molecules*. Retrieved from [[Link](#)]
- Arthington-Skaggs, B. A., et al. (2000). Quantitation of *Candida albicans* Ergosterol Content Improves the Correlation between In Vitro Antifungal Susceptibility Test Results and In Vivo Outcome after Fluconazole Treatment in a Murine Model of Invasive Candidiasis. *Antimicrobial Agents and Chemotherapy*. Retrieved from [[Link](#)]
- Lino, C. I. M., et al. (2019). Synthesis, molecular modeling studies and evaluation of antifungal activity of a novel series of thiazole derivatives. *Bioorganic & Medicinal Chemistry*. Retrieved from [[Link](#)]
- Singh, A., & Sharma, P. K. (2023). An Overview of Thiazole Derivatives and its Biological Activities. *Journal of Drug Delivery and Therapeutics*. Retrieved from [[Link](#)]
- Arthington-Skaggs, B. A., et al. (1999). Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of *Candida albicans*. *R Discovery*. Retrieved from [[Link](#)]
- Thiazole containing antifungal agents. (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Partial mechanisms of action of antifungal drugs. (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Arthington-Skaggs, B. A., et al. (2000). Quantitation of *Candida albicans* ergosterol content improves the correlation between in vitro antifungal susceptibility test results and in vivo outcome after fluconazole treatment in a murine model of invasive candidiasis. *PubMed*. Retrieved from [[Link](#)]
- Hull, C. M., & Johnson, A. D. (2019). Flow Cytometry Analysis of Fungal Ploidy. *Current Protocols in Microbiology*. Retrieved from [[Link](#)]
- Wang, Q. M., et al. (2015). Cell permeability and nuclear DNA staining by propidium iodide in basidiomycetous yeasts. *Folia Microbiologica*. Retrieved from [[Link](#)]
- Qualitative Assessment of Islet Viability by Staining with Fluorescein Diacetate (FDA) and Propidium Iodide (PI) Dyes. (n.d.). University of Alberta. Retrieved from [[Link](#)]

- Membrane integrity assay using propidium iodide (PI) staining. (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Membrane integrity assays by measuring propidium iodide (PI) uptake. (n.d.). ResearchGate. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. archives.ijper.org [archives.ijper.org]
- 2. globalresearchonline.net [globalresearchonline.net]
- 3. Thiazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
- 4. researchgate.net [researchgate.net]
- 5. chemhelpasap.com [chemhelpasap.com]
- 6. mdpi.com [mdpi.com]
- 7. youtube.com [youtube.com]
- 8. journals.asm.org [journals.asm.org]
- 9. discovery.researcher.life [discovery.researcher.life]
- 10. The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 13. atcc.org [atcc.org]
- 14. static.igem.wiki [static.igem.wiki]
- 15. Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]

- [16. Demonstration of Therapeutic Equivalence of Fluconazole Generic Products in the Neutropenic Mouse Model of Disseminated Candidiasis | PLOS One \[journals.plos.org\]](#)
- [17. mdpi.com \[mdpi.com\]](#)
- [18. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles \(2017–2023\) - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles \(2017–2023\) \[mdpi.com\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols: Development of Antifungal Agents from Bromothiazole Precursors]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1444420/docs#application-notes-protocols-development-of-antifungal-agents-from-bromothiazole-precursors\]](https://www.benchchem.com/product/b1444420/docs#application-notes-protocols-development-of-antifungal-agents-from-bromothiazole-precursors)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check